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Compound of Interest

Compound Name: Metaxalone-d6

Cat. No.: B562991 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data, handling protocols, and

relevant biological information for Metaxalone-d6. The information is intended to support

researchers, scientists, and drug development professionals in the safe and effective use of

this isotopically labeled compound.

Introduction
Metaxalone-d6 is the deuterated analog of Metaxalone, a skeletal muscle relaxant used to

alleviate pain from musculoskeletal conditions.[1] In research and development, Metaxalone-
d6 is primarily utilized as an internal standard for the quantification of Metaxalone in biological

samples using mass spectrometry-based techniques like gas chromatography-mass

spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[2][3] Its

chemical structure is identical to Metaxalone, with the exception of six hydrogen atoms being

replaced by deuterium. This isotopic labeling results in a higher molecular weight, allowing for

its differentiation from the unlabeled parent compound during analysis.[4]

Safety Data Sheet (SDS) and Hazard Information
A specific Safety Data Sheet (SDS) for Metaxalone-d6 is not readily available. However, the

safety profile of Metaxalone-d6 is expected to be very similar to that of Metaxalone. The

following information is derived from safety data for the parent compound, Metaxalone.
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2.1. Hazard Identification

Metaxalone is classified as harmful if swallowed.[5] Ingestion may lead to effects similar to its

clinical use, including dizziness, drowsiness, muscle weakness, gastrointestinal upset, and

potential liver effects.[6]

2.2. Precautionary Measures and Personal Protective Equipment (PPE)

When handling Metaxalone-d6, standard laboratory safety protocols should be strictly

followed:

Engineering Controls: Work in a well-ventilated area. For procedures that may generate dust,

use a fume hood or other containment system.[6][7]

Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use impermeable and resistant gloves.

Body Protection: Wear a laboratory coat.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[5]

2.3. First Aid Measures

If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[5][7]

If in Eyes: Flush with water for at least 15 minutes while holding eyelids open. Seek medical

attention.[7]

If on Skin: Remove contaminated clothing and flush the affected area with large amounts of

water. Use soap.[7]

If Inhaled: Move to fresh air and keep at rest. Seek medical attention.[7]
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2.4. Fire and Explosion Hazards

Fine particles of Metaxalone, such as dust, may create a fire or explosion hazard.[6][7]

Extinguishing Media: Use carbon dioxide, extinguishing powder, foam, or water to extinguish

fires.[6][7]

Hazardous Combustion Products: Toxic gases may be formed during heating or in a fire.[6]

[7]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity and stability of Metaxalone-
d6.

Storage: Store at -20°C for long-term stability.[2] The compound is stable for at least 4 years

under these conditions.[2]

Shipping: It is typically shipped at room temperature in the continental US, though this may

vary for other locations.[2]

General Handling: Minimize dust generation and accumulation. Avoid breathing dust and

prevent contact with eyes, skin, and clothing.[6][7]

Physical and Chemical Properties
The following tables summarize the key physical and chemical properties of Metaxalone and

Metaxalone-d6.

Table 1: Physical and Chemical Properties of Metaxalone
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Property Value Source(s)

Molecular Formula C₁₂H₁₅NO₃ [1][8][9]

Molecular Weight 221.25 g/mol [8][9]

Appearance
White to almost white, odorless

crystalline powder
[8][9]

Melting Point 122 °C [9]

Boiling Point 223 °C at 1.5 mm Hg [9]

Solubility

Freely soluble in chloroform;

soluble in methanol and 96%

ethanol; practically insoluble in

ether or water.

[8][9]

LogP 2.3 [9]

Table 2: Properties of Metaxalone-d6

Property Value Source(s)

Molecular Formula C₁₂H₉D₆NO₃ [2][4]

Molecular Weight 227.3 g/mol [2][4]

Purity
≥99% deuterated forms (d1-

d6)
[2]

Solubility Soluble in Acetonitrile [2]

Toxicological Information
Toxicological data for Metaxalone-d6 is not available. The data presented below is for the

parent compound, Metaxalone.

Table 3: Acute Toxicity of Metaxalone
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Test Species Route Value Source(s)

LD50 Rat Oral 775 mg/kg

LD50 Mouse Oral 1690 mg/kg

Overdose of Metaxalone can lead to progressive sedation, hypnosis, and ultimately respiratory

failure. In humans, adverse effects can include nausea, vomiting, drowsiness, dizziness,

headache, and irritability.[1]

Experimental Protocols
6.1. Use of Metaxalone-d6 as an Internal Standard

Metaxalone-d6 is primarily used as an internal standard in bioanalytical methods to quantify

Metaxalone. The following is a general protocol for its use in LC-MS analysis.

Objective: To quantify the concentration of Metaxalone in a biological matrix (e.g., plasma,

urine).

Materials:

Metaxalone-d6 solution of a known concentration.

Biological matrix samples.

Acetonitrile or other suitable organic solvent for protein precipitation.

LC-MS system.

Methodology:

Sample Preparation:

Thaw biological matrix samples.

To a known volume of the sample (e.g., 100 µL), add a specific volume of the

Metaxalone-d6 internal standard solution (e.g., 10 µL of a 1 µg/mL solution).
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Vortex the sample to ensure thorough mixing.

Add a protein precipitation agent, such as cold acetonitrile (e.g., 300 µL).

Vortex vigorously to precipitate proteins.

Centrifuge the sample at high speed (e.g., 10,000 x g for 10 minutes) to pellet the

precipitated proteins.

Carefully transfer the supernatant to a clean vial for LC-MS analysis.

LC-MS Analysis:

Inject a specific volume of the prepared sample onto the LC-MS system.

Separate the analyte (Metaxalone) and the internal standard (Metaxalone-d6) using an

appropriate liquid chromatography method.

Detect and quantify the parent and deuterated compounds using mass spectrometry,

typically in multiple reaction monitoring (MRM) mode.

Data Analysis:

Calculate the peak area ratio of Metaxalone to Metaxalone-d6.

Generate a calibration curve using known concentrations of Metaxalone spiked into the

same biological matrix, with the same amount of internal standard added to each

calibrator.

Determine the concentration of Metaxalone in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Mechanism of Action and Signaling Pathways
The exact mechanism of action of Metaxalone is not fully established but is thought to be

related to general central nervous system (CNS) depression rather than a direct effect on

skeletal muscle.[8] However, studies have shown that Metaxalone exhibits anti-inflammatory
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properties. In vitro studies using RAW 264.7 cells have demonstrated that Metaxalone can

reduce the lipopolysaccharide (LPS)-induced production of pro-inflammatory mediators.[2]

Metaxalone has been shown to inhibit the proliferation of and induce apoptosis in RAW 264.7

cells.[2] Furthermore, it reduces LPS-induced increases in the levels of COX-1, COX-2, and

NF-κB.[2] This, in turn, leads to the inhibition of the production of inflammatory cytokines such

as TNF-α and IL-6, as well as prostaglandin E2 (PGE2).[2]

7.1. Visualized Signaling Pathway

The following diagram illustrates the proposed anti-inflammatory signaling pathway affected by

Metaxalone.
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7.2. Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for the quantification of

Metaxalone using Metaxalone-d6 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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